Cas no 62311-47-1 ((2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol)

• Product name: (2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol
• CAS No: 62311-47-1
• MF: C₁₂H₁₆O₂
• MW: 192.25424
• CID: 449743
• PubChem ID: 11171525

(2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol, 3-methyl-4-(phenylmethoxy)-, (Z)-
• (2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol
• (2Z)-3-Methyl-4-(ben
• 3-methyl-4-phenylmethoxybut-2-en-1-ol
• starbld0023700
• (Z)-3-Methyl-4-phenylmethoxybut-2-en-1-ol
• (Z)-3-methyl-4-benzyloxybut-2-enol
• 62311-47-1
• (Z)-4-(Benzyloxy)-3-methylbut-2-en-1-ol

• Inchi： InChI=1S/C12H16O2/c1-11(7-8-13)9-14-10-12-5-3-2-4-6-12/h2-7,13H,8-10H2,1H3/b11-7-
• InChI Key： XMVUEHYAOORWLV-XFFZJAGNSA-N
• SMILES： O(C\C(=C/CO)C)Cc1ccccc1

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 310.3±30.0 °C at 760 mmHg
• Flash Point: 130.8±18.8 °C
• PSA: 29.46
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)